Cas no 1613722-23-8 ((1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one)
(1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-9-Bromo-1-Methyl-3,5-Dihydrobenzo[5,6][1,4]Oxazino[3,4-C][1,2,4]Triazin-2(1H)-One
- (S)-9-Bromo-1-Methyl-3,5-Dihydrobenzo[5,6][1,4]Oxazino[3,4-C][1,2,4]Triazin-2(1H)-One(WXC01665)
- (1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one
-
- Inchi: 1S/C11H10BrN3O2/c1-6-11(16)14-13-10-5-17-9-3-2-7(12)4-8(9)15(6)10/h2-4,6H,5H2,1H3,(H,14,16)/t6-/m0/s1
- InChI Key: CIWNCSOJCVVCLB-LURJTMIESA-N
- SMILES: N1C(=O)[C@H](C)N2C3=CC(Br)=CC=C3OCC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
(1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507209-1g |
(S)-9-Bromo-1-methyl-3,5-dihydrobenzo[5,6][1,4]oxazino[3,4-c][1,2,4]triazin-2(1H)-one |
1613722-23-8 | 95% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1260817-100mg |
(1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one |
1613722-23-8 | 95% | 100mg |
$390 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1260817-250mg |
(1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one |
1613722-23-8 | 95% | 250mg |
$635 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1260817-1g |
(1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one |
1613722-23-8 | 95% | 1g |
$1200 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1260817-5g |
(1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one |
1613722-23-8 | 95% | 5g |
$3570 | 2023-09-04 |
(1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on (1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one
Compound CAS No. 1613722-23-8: (1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one
The compound with CAS No. 1613722-23-8, known as (1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one, is a highly specialized organic molecule with a complex structure and significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds and features a unique combination of functional groups that contribute to its versatile properties.
Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of a bromine atom at position 9 and a methyl group at position 1 introduces significant stereochemical and electronic effects that can be exploited for drug design. Researchers have demonstrated that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore its potential as a lead compound for the development of therapeutic agents targeting these debilitating conditions.
The synthesis of (1S)-9-bromo-1-methyl derivatives has been an area of intense research interest. Advanced methodologies involving asymmetric catalysis and enantioselective synthesis have been employed to achieve high yields and excellent enantiomeric excess. These techniques not only enhance the efficiency of production but also pave the way for large-scale manufacturing of this compound for preclinical studies.
In addition to its pharmacological applications, this compound has shown intriguing properties in materials science. The heterocyclic framework provides a platform for exploring new materials with unique electronic and optical properties. Recent experiments have revealed that thin films synthesized from this compound exhibit remarkable stability under harsh environmental conditions, making them suitable candidates for advanced electronic devices.
The structural complexity of this molecule also makes it an ideal candidate for studying chemical reactivity under various conditions. Computational chemistry studies have provided valuable insights into its electronic structure and reactivity patterns. These studies have been instrumental in predicting its behavior in different chemical environments and guiding experimental efforts toward optimizing its synthesis and applications.
From an environmental standpoint, the biodegradation pathways of this compound have been thoroughly investigated to ensure its safe use in industrial and medical applications. Researchers have identified key microbial strains capable of efficiently breaking down the molecule into non-toxic byproducts. This knowledge is crucial for minimizing ecological impacts during large-scale production and disposal processes.
In conclusion, the compound with CAS No. 1613722-23-8 represents a fascinating intersection of chemistry and biology with wide-ranging implications across multiple disciplines. Its unique structure and functional groups continue to inspire innovative research directions aimed at unlocking its full potential in drug discovery and material science.
1613722-23-8 ((1S)-9-bromo-1-methyl-3,5-dihydro-1H-[1,2,4]triazino[3,4-c][1,4]benzoxazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)